Cas no 1805149-50-1 (3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid
• CAS No: 1805149-50-1
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4896382
• Update Time: 2025-05-25

3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-4-2-3(8(13)14)11-7(12(15)16)5(4)6(9)10/h2,6H,1H3,(H,13,14)
• InChI Key： UACSHBDIDZQVRQ-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C(=O)O)=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.5
• Topological Polar Surface Area: 105

Additional information on 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid

Introduction to 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid (CAS No. 1805149-50-1)

3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid, identified by the chemical identifier CAS No. 1805149-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of a difluoromethyl group and a methoxy substituent in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The nitropyridine core is a well-studied pharmacophore, exhibiting a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecule enhances its metabolic stability and binding affinity to biological targets. Specifically, the difluoromethyl group is known to improve the lipophilicity and binding interactions of drug candidates, while the methoxy group can modulate electronic distributions and influence receptor recognition.

In recent years, there has been growing interest in exploring the potential of nitropyridine derivatives as therapeutic agents. One notable area of research involves their application in oncology. Studies have demonstrated that certain nitropyridines can inhibit key enzymes involved in tumor proliferation and angiogenesis. For instance, derivatives with similar structural motifs have shown promise in preclinical models by targeting pathways such as tyrosine kinase inhibition or modulating immune responses. The compound 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid (CAS No. 1805149-50-1) is being investigated for its potential to interact with such pathways, offering a promising lead for further development.

Beyond oncology, this compound has also been explored in the context of infectious diseases. The structural features of nitropyridines make them effective at disrupting bacterial cell wall synthesis or interfering with viral replication mechanisms. Researchers have leveraged the versatility of this scaffold to design molecules with enhanced activity against resistant strains of pathogens. The combination of a difluoromethyl group and a nitro moiety enhances the compound's ability to penetrate bacterial membranes while maintaining selective toxicity towards host cells.

The agrochemical sector has also benefited from the exploration of nitropyridine derivatives. These compounds have shown efficacy as intermediates in synthesizing herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The structural rigidity provided by the pyridine ring, coupled with functional groups like the carboxylic acid, allows for diverse derivatization strategies, enabling fine-tuning of biological activity against specific targets.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid (CAS No. 1805149-50-1) serves as an important building block for more complex molecules. The presence of multiple reactive sites—such as the nitro group, methoxy group, and carboxylic acid—provides chemists with ample opportunities for further functionalization through methods like reduction, esterification, or coupling reactions. This flexibility makes it a valuable reagent in drug discovery pipelines where rapid iteration and diversification are essential.

Recent advances in computational chemistry have further accelerated the exploration of nitropyridine derivatives like this one. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis, significantly reducing time-to-discovery. The integration of machine learning algorithms has enabled high-throughput virtual screening, identifying promising candidates from large libraries based on predefined pharmacokinetic profiles.

The environmental impact of pharmaceutical intermediates is another critical consideration in modern drug development. While nitroaromatic compounds have historically raised concerns about persistence and toxicity, newer methodologies focus on designing derivatives with improved biodegradability and reduced ecological footprints. The specific substitution pattern in 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid (CAS No. 1805149-50-1) has been optimized to balance biological efficacy with environmental safety.

In conclusion, 3-(Difluoromethyl)-4-methoxy-2-nitropyridine-6-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as an intermediate in pharmaceutical synthesis underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic methodologies, this compound will remain at the forefront of innovation in drug discovery.